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Compound of Interest

Trimethoxy(3,3,3-
Compound Name:
trifluoropropyl)silane

cat. No.: B1583756

In-Depth Technical Guide: Trimethoxy(3,3,3-
trifluoropropyl)silane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trimethoxy(3,3,3-
trifluoropropyl)silane, a key organosilane compound utilized in a variety of scientific and
industrial applications. This document details its fundamental chemical properties, and
summarizes its primary applications.

Core Compound Data

Trimethoxy(3,3,3-trifluoropropyl)silane is a fluorinated silane coupling agent. The
incorporation of a trifluoropropyl group imparts unique properties, such as hydrophobicity and
stability, making it a valuable reagent in surface modification and materials science.
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Property Value Reference
CAS Number 429-60-7 [1][2][3]
Molecular Weight 218.25 g/mol [1112][31[4]
Molecular Formula C6H13F303sSi [11[2][5]

3,3,3-Trifluoropropyl-
trimethoxysilane, 1,1,1-

Synonyms ] [1]
Trifluoro-3-

(trimethoxysilyl)propane

Physicochemical Properties

A summary of the key physicochemical properties of trimethoxy(3,3,3-trifluoropropyl)silane
is presented below. These properties are critical for its application in forming stable and
functionalized surfaces.

Property Value

Appearance Colorless transparent liquid
Purity >98.0% (GC)

Boiling Point 144 °C

Density 1.142 g/cm3

Flash Point 38 °C

Refractive Index 1.355 + 0.005 (20°C)

Applications and Experimental Uses

Trimethoxy(3,3,3-trifluoropropyl)silane is predominantly used as a coupling agent and a
surface modifier. Its trifluoropropyl group provides a low surface energy, hydrophobic, and
oleophobic character to the treated substrates.

Key Applications Include:
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» Hydrophobic and Oleophobic Coatings: Used to prepare water- and oil-repellent surfaces on
a variety of materials including glass, metal, and ceramics.

o Adhesion Promotion: Acts as a coupling agent to improve the adhesion between organic
resins and inorganic substrates.

e Anti-Fouling Surfaces: The low surface energy imparted by the fluorinated group helps in
preventing the adhesion of biological materials and other contaminants.[5]

e Protective Coatings: It is used to protect culturally significant items, masonry, and wood from
environmental degradation.[5]

While this compound is a staple in materials science, its direct role in signaling pathways or
drug development is not prominently documented in publicly available literature. Its utility in the
biomedical field is primarily centered on the surface modification of implants and diagnostic
devices to enhance their biocompatibility and performance.

Logical Relationship of Application

The following diagram illustrates the logical flow from the compound's core properties to its
primary applications.

Hydrolysis and Condensation Formation of Silanol Groups Reaction with Substrate Hydroxyl Groups, Self-Assembled Monolayer (SAM) Formation Hydrophobic & Oleophobic Surface

Click to download full resolution via product page

Caption: Logical workflow from silane to functional surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Trimethoxy(3,3,3-trifluoropropyl)silane = 97.0 GC 429-60-7 [sigmaaldrich.com]
e 2. scbt.com [scbt.com]

o 3. Trimethoxy(3,3,3-trifluoropropyl)silane | 429-60-7 | FT60549 [biosynth.com]

e 4.(3,3,3-TRIFLUOROPROPYL)TRIMETHOXYSILANE, 98% | [gelest.com]

e 5. CAS 429-60-7 3 3 3 Trifluoropropyl Trimethoxysilane Wholesale | Silfluo
[silfluosilicone.com]

 To cite this document: BenchChem. [trimethoxy(3,3,3-trifluoropropyl)silane CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583756#trimethoxy-3-3-3-trifluoropropyl-silane-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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